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Compound of Interest

Compound Name: p-Tolyl isothiocyanate

Cat. No.: B147318

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of p-Tolyl isothiocyanate, a versatile reagent
in organic synthesis and a key building block for various biologically active compounds. The
document details its physicochemical properties, reactivity, applications, and safety protocols,
offering valuable information for laboratory and development settings.

Core Physicochemical Properties

p-Tolyl isothiocyanate, also known as 1-isothiocyanato-4-methylbenzene, is an organosulfur
compound widely utilized in chemical synthesis.[1][2] Its fundamental properties are
summarized below.
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Property Value Reference
CAS Number 622-59-3 [1][2][3]
Molecular Formula CsH7NS [11[2][3]
Molecular Weight 149.21 g/mol [2][3]
Appearance White to light y.eIIo.W powder,

lump, or clear liquid.[4][5]
Melting Point 25-26 °C [1][3]
Boiling Point 237 °C at 760 mmHg [1]
Density 1.02 g/cm3 [1]
Refractive Index (n20/D) 1.6345 (lit.) [3]

Flash Point

107 °C (224.6 °F) - closed cup

Water Solubility

May decompose

[1](6]

Vapor Pressure

0.0706 mmHg at 25 °C

[1]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of p-Tolyl

isothiocyanate. Key spectral data are available from various public databases.

Spectrum Type

Data Source /| Reference

R. G. Jones, G. Allen Org. Magn. Resonance

13C NMR
19, 196 (1982) via PubChem[2]
GOMS NIST Mass Spectrometry Data Center via
PubChem][2]
FTIR Sigma-Aldrich Co. LLC. via PubChem[2]
Raman Sigma-Aldrich Co. LLC. via PubChem][2]
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Synthesis and Reactivity

Isothiocyanates are a class of compounds known for the -N=C=S functional group.[7] Their
synthesis often begins with primary amines, which react with carbon disulfide and a base to
form dithiocarbamate salts; these salts are subsequently decomposed to yield the
isothiocyanate.[8]

The reactivity of p-Tolyl isothiocyanate is dominated by the electrophilic carbon atom of the
isothiocyanate group. This makes it susceptible to attack by nucleophiles, a property
extensively exploited in organic synthesis.[7] It readily reacts with primary and secondary
amines to form substituted thiourea derivatives. This reactivity is fundamental to its application
as a building block for more complex molecules and heterocycles.[3][7]

Reactants

p-Tolyl Isothiocyanate Primary/Secondary Amine
(CH3CeHaNCYS) (R-NHz2 or R2NH)

N

ucleophilic Addition

Proéuct

(Substituted Thiourea Derivative)

Click to download full resolution via product page

Core reactivity of p-Tolyl isothiocyanate with amines.

Applications in Research and Drug Development

p-Tolyl isothiocyanate is a valuable intermediate in the synthesis of various target molecules
for research and pharmaceutical applications.
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» Synthesis of Heterocycles: It serves as a precursor for creating biologically important
heterocyclic compounds.[7] For example, it reacts with triaminopyrimidine derivatives to yield
substituted thioureido aminopyrimidines.[3]

o Pharmaceutical Intermediates: The compound is used as a pharmaceutical intermediate.[9]
Isothiocyanates, as a class, are of significant interest due to their diverse biological activities,
including antimicrobial, anti-inflammatory, and anticancer properties.[8][10][11] This makes
derivatives of p-Tolyl isothiocyanate attractive targets for drug discovery programs.

o Peptide Chemistry: It has been employed as a capping agent for the N-terminal ends of
polypeptides, which is useful in peptide sequencing and synthesis.[12]

e Ligand Synthesis for Drug Transporters: The isothiocyanate functional group has been
incorporated into agents designed to target and identify receptors for drugs like lacosamide,
indicating its utility in creating molecular probes.[4]

The broader class of isothiocyanates is known to modulate critical cellular signaling pathways,
such as the Nrf2/Keapl and NF-kB pathways, which are involved in antioxidant defense and
inflammation, respectively.[11] While specific pathway interactions for p-Tolyl isothiocyanate
are less documented in the provided results, its derivatives are often investigated for such
activities.

Experimental Protocols: A General Workflow

While specific experimental conditions vary, a general workflow for using p-Tolyl
isothiocyanate in a typical laboratory synthesis, such as the preparation of a thiourea
derivative, follows a logical sequence of steps from reaction setup to product purification and
analysis.
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1. Reaction Setup
- Dissolve amine in solvent (e.g., DMF)
- Add p-Tolyl Isothiocyanate

roceeds over time

2. Reaction Monitoring
- Stir at specified temperature
- Monitor progress via TLC or LC-MS

pon completion

3. Work-up
- Quench reaction
- Perform extraction to isolate crude product

;

4. Purification
- Recrystallization or
- Column Chromatography

5. Characterization
- Obtain NMR, MS, IR spectra

- Determine melting point

i
>

Click to download full resolution via product page

General workflow for synthesis using p-Tolyl isothiocyanate.

Safety and Handling
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p-Tolyl isothiocyanate is a hazardous substance and requires careful handling in a well-
ventilated area, preferably a chemical fume hood.[13][14]

e Hazards: It is toxic if swallowed, in contact with skin, or if inhaled.[2][5][6] It causes skin and
serious eye irritation and may cause respiratory irritation.[2] Furthermore, it can cause
allergy or asthma symptoms and allergic skin reactions upon exposure.[2][6]

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, gloves, and protective clothing to prevent skin exposure.[13][14] A
NIOSH/MSHA-approved respirator should be used if exposure limits are exceeded.[13]

e Handling: Wash thoroughly after handling.[13] Avoid contact with skin and eyes and prevent
the formation of dust and aerosols.[14]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place away from
incompatible materials such as oxidizing agents.[13][14] The compound is moisture-sensitive
and may decompose in contact with water.[6][15]

In case of exposure, immediate first aid is critical. For inhalation, move the victim to fresh air;
for skin contact, wash with plenty of water; for eye contact, rinse cautiously with water for
several minutes; if swallowed, seek immediate medical aid.[13][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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